6-[(Oxan-2-yl)oxy]hexanenitrile

• CAS No.: 62627-62-7
• Molecular Formula: C11H19NO2
• Molecular Weight: 197.27 g/mol
• IUPAC Name: 6-(oxan-2-yloxy)hexanenitrile
• InChI: InChI=1S/C11H19NO2/c12-8-4-1-2-5-9-13-11-7-3-6-10-14-11/h11H,1-7,9-10H2
• InChI Key: ZUBPVKFDOMZVRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCCCCC#N

Description

6-[(Oxan-2-yl)oxy]hexanenitrile is a nitrile-containing organic compound featuring a hexanenitrile backbone substituted at the 6-position with an oxan-2-yl (tetrahydropyran-2-yl) ether group. This structural motif combines the reactivity of the nitrile group with the steric and electronic effects of the oxane ring, making it a versatile intermediate in organic synthesis.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and synthetic features of 6-[(Oxan-2-yl)oxy]hexanenitrile with analogous compounds:

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	Synthesis Method	Yield	Key Properties/Applications
6-[(Oxan-2-yl)oxy]hexanenitrile (hypothetical)	C₁₁H₁₉NO₂	Oxane-2-yl ether	197.28 (calculated)	Not specified in evidence	—	Intermediate for drug/polymer synthesis
6-((tert-Butyldimethylsilyl)oxy)-2-((ethylsulfonyl)methyl)hexanenitrile	C₁₅H₃₁NO₃SSi	tert-Butyldimethylsilyl ether, ethylsulfonyl	353.56	Radical addition with eosin Y/K₂HPO₄	62%	Reactive intermediate for functionalization
6-Aminohexanenitrile	C₆H₁₂N₂	Amino group	112.17	Not specified	—	Precursor for polyamide synthesis
6-[(4,6-Diphenyl-2-pyridinyl)oxy]hexanenitrile	C₂₃H₂₂N₂O	Bulky aryl-pyridinyl ether	342.44	Multi-step organic synthesis	—	Potential pharmaceutical intermediate
6-(Methylthio)hexanenitrile	C₇H₁₁NS	Methylthio group	141.23	Degradation product of glucosinolates	—	Agrochemical applications
6-Oxo-hexanenitrile	C₆H₉NO	Ketone group	111.14	Not specified	—	Reactivity in condensation reactions

Reactivity and Functional Differences

• Ether vs. Sulfonyl/Silyl Groups : The oxane-2-yl ether in 6-[(Oxan-2-yl)oxy]hexanenitrile provides moderate steric hindrance and stability compared to the more labile tert-butyldimethylsilyl ether in compound 362h . Sulfonyl and thio groups (e.g., 6-(methylthio)hexanenitrile ) enhance electrophilicity, favoring nucleophilic substitutions.
• Amino vs. Nitrile Functionality: 6-Aminohexanenitrile exhibits nucleophilic behavior due to the amino group, enabling polymerization or peptide coupling, whereas the nitrile group in the target compound is more suited for cyanation or hydrolysis reactions.
• Aromatic vs.

Physical and Chemical Properties

• Solubility: The oxane ring in 6-[(Oxan-2-yl)oxy]hexanenitrile likely improves solubility in organic solvents (e.g., DCM, THF) compared to polar derivatives like 6-aminohexanenitrile .
• Thermal Stability : Silyl-protected analogs (e.g., compound 362h ) may exhibit higher thermal stability due to the robust tert-butyldimethylsilyl group, whereas the target compound’s ether linkage could be prone to acid-catalyzed cleavage.